Cas no 923681-42-9 (N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-1,2-dihydroacenaphthylene-3-sulfonamide)

N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-1,2-dihydroacenaphthylene-3-sulfonamide structure
923681-42-9 structure
Product Name:N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-1,2-dihydroacenaphthylene-3-sulfonamide
CAS No:923681-42-9
MF:C27H29N5O2S
MW:487.61646437645
CID:6204458
PubChem ID:18566835
Update Time:2025-07-15

N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-1,2-dihydroacenaphthylene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-1,2-dihydroacenaphthylene-3-sulfonamide
    • 923681-42-9
    • N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-1,2-dihydroacenaphthylene-3-sulfonamide
    • F2078-0493
    • N-[4-[[4-(diethylamino)-6-methylpyrimidin-2-yl]amino]phenyl]-1,2-dihydroacenaphthylene-3-sulfonamide
    • N-(4-{[4-(diethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)-1,2-dihydroacenaphthylene-3-sulfonamide
    • AKOS002052188
    • Inchi: 1S/C27H29N5O2S/c1-4-32(5-2)25-17-18(3)28-27(30-25)29-21-11-13-22(14-12-21)31-35(33,34)24-16-10-20-8-6-7-19-9-15-23(24)26(19)20/h6-8,10-14,16-17,31H,4-5,9,15H2,1-3H3,(H,28,29,30)
    • InChI Key: AXXDOPAPHYMEFR-UHFFFAOYSA-N
    • SMILES: S(C1=CC=C2C=CC=C3CCC1=C32)(NC1C=CC(=CC=1)NC1=NC(C)=CC(=N1)N(CC)CC)(=O)=O

Computed Properties

  • Exact Mass: 487.20419636g/mol
  • Monoisotopic Mass: 487.20419636g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 792
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 95.6Ų

N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-1,2-dihydroacenaphthylene-3-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2078-0493-2μmol
N-(4-{[4-(diethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)-1,2-dihydroacenaphthylene-3-sulfonamide
923681-42-9 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2078-0493-5μmol
N-(4-{[4-(diethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)-1,2-dihydroacenaphthylene-3-sulfonamide
923681-42-9 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2078-0493-10μmol
N-(4-{[4-(diethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)-1,2-dihydroacenaphthylene-3-sulfonamide
923681-42-9 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2078-0493-20μmol
N-(4-{[4-(diethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)-1,2-dihydroacenaphthylene-3-sulfonamide
923681-42-9 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2078-0493-1mg
N-(4-{[4-(diethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)-1,2-dihydroacenaphthylene-3-sulfonamide
923681-42-9 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2078-0493-2mg
N-(4-{[4-(diethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)-1,2-dihydroacenaphthylene-3-sulfonamide
923681-42-9 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2078-0493-3mg
N-(4-{[4-(diethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)-1,2-dihydroacenaphthylene-3-sulfonamide
923681-42-9 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2078-0493-4mg
N-(4-{[4-(diethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)-1,2-dihydroacenaphthylene-3-sulfonamide
923681-42-9 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2078-0493-5mg
N-(4-{[4-(diethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)-1,2-dihydroacenaphthylene-3-sulfonamide
923681-42-9 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2078-0493-10mg
N-(4-{[4-(diethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)-1,2-dihydroacenaphthylene-3-sulfonamide
923681-42-9 90%+
10mg
$79.0 2023-05-16

N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-1,2-dihydroacenaphthylene-3-sulfonamide Related Literature

Additional information on N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-1,2-dihydroacenaphthylene-3-sulfonamide

Introduction to N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-1,2-dihydroacenaphthylene-3-sulfonamide and Its Applications

N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-1,2-dihydroacenaphthylene-3-sulfonamide, a compound with the CAS number 923681-42-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The intricate molecular architecture of this substance, characterized by its fused heterocyclic system and sulfonamide functional group, positions it as a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-1,2-dihydroacenaphthylene-3-sulfonamide encompasses several key functional groups that contribute to its pharmacological properties. The presence of a diethylamino substituent on the pyrimidine ring enhances its solubility and bioavailability, while the sulfonamide moiety plays a crucial role in modulating its interactions with biological targets. These features make it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in developing small molecule inhibitors that target specific enzymes and receptors involved in various diseases. N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-1,2-dihydroacenaphthylene-3-sulfonamide has been identified as a potential lead compound in this context. Its ability to interact with biological targets at the molecular level has led to several innovative research directions. For instance, studies have shown that this compound exhibits inhibitory activity against certain kinases, which are known to be implicated in cancer progression.

The synthesis of N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-1,2-dihydroacenaphthylene-3-sulfonamide involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic methodologies ensures the high purity and yield of the compound, which is essential for subsequent pharmacological testing. Researchers have employed techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution to construct the complex framework of this molecule.

One of the most compelling aspects of N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-1,2-dihydroacenaphthylene-3-sulfonamide is its potential to serve as a building block for more complex drug candidates. By modifying specific functional groups or introducing additional moieties, chemists can generate derivatives with enhanced pharmacological properties. This flexibility makes it an invaluable tool in the quest for novel therapeutics.

Current research efforts are focused on evaluating the biological activity of N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-1,2-dihydroacenaphthylene-3-sulfonamide in various disease models. Preclinical studies have demonstrated its efficacy in inhibiting the growth of certain cancer cell lines and modulating inflammatory responses. These findings suggest that this compound may have therapeutic potential in treating both oncological and inflammatory diseases.

The development of new pharmaceuticals is often hindered by challenges such as poor drug delivery and off-target effects. However, the unique properties of N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-1,2-dihydroacenaphthylene-3-sulfonamide offer opportunities to address these issues. For example, its sulfonamide group can be exploited to enhance cellular uptake and reduce toxicity. Additionally, computational modeling techniques are being used to predict how this compound interacts with biological targets at an atomic level, which helps in optimizing its structure for better efficacy.

The future prospects for N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-1,2-dihydroacenaphthylene-3-sulfonamide are promising. As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that can precisely target affected pathways. This compound exemplifies how innovative chemistry can lead to breakthroughs in medicine. By leveraging cutting-edge synthetic methods and biophysical techniques, researchers are paving the way for new treatments that could significantly improve patient outcomes.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd